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Compound of Interest

Compound Name: ML67-33

Cat. No.: B10817379 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step

procedure for the safe disposal of ML67-33, a K2P potassium channel activator.

While a specific Safety Data Sheet (SDS) for ML67-33 is not publicly available, this document

synthesizes best practices based on the compound's known chemical properties and the

disposal guidelines for its common solvent, Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties of ML67-33
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for ML67-33.

Property Value

Molecular Weight 374.27 g/mol

Molecular Formula C₁₈H₁₇Cl₂N₅

Solubility Soluble to 100 mM in DMSO

Purity ≥98%

Storage Temperature -20°C

CAS Number 1443290-89-8
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Step-by-Step Disposal Procedure for ML67-33
Given that ML67-33 is typically dissolved in DMSO, the disposal procedure should address

both the compound and the solvent.

1. Personal Protective Equipment (PPE): Before handling ML67-33, ensure you are wearing

appropriate PPE, including:

Chemical-resistant gloves (butyl rubber gloves are recommended for DMSO).

Safety goggles or a face shield.

A lab coat.

2. Waste Classification: Treat all waste containing ML67-33 as hazardous chemical waste. This

includes:

Unused or expired ML67-33 solid.

Stock solutions of ML67-33 in DMSO.

Contaminated consumables (e.g., pipette tips, vials, and gloves).

3. Waste Segregation and Collection:

Solid Waste: Collect solid ML67-33 and any contaminated items in a clearly labeled, sealed,

and chemical-resistant waste container.

Liquid Waste: Solutions of ML67-33 in DMSO should be collected in a separate, labeled, and

sealed container for organic solvent waste. Do not mix with aqueous or other incompatible

waste streams.

4. Spill Management: In the event of a spill:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.

For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads) to contain and absorb the liquid.
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Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be disposed of as hazardous waste.

5. Final Disposal:

All waste containing ML67-33 must be disposed of through a licensed hazardous waste

disposal company.[1][2]

Follow your institution's specific procedures for hazardous waste pickup and disposal.

Do not pour ML67-33 or its solutions down the drain or dispose of it with general laboratory

trash.

Experimental Workflow for ML67-33 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ML67-33 and associated waste.
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Caption: Workflow for the safe disposal of ML67-33 waste.
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By adhering to these procedures, laboratory personnel can mitigate the risks associated with

the handling and disposal of ML67-33, ensuring a safe working environment and responsible

environmental stewardship. Always consult your institution's specific safety and waste disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

